Cas no 1558143-80-8 (5-Amino-1,6-naphthyridine-8-carboxylic acid)

• Product Name: 5-Amino-1,6-naphthyridine-8-carboxylic acid
• CAS No: 1558143-80-8
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 4935161
• Update Time: 2025-10-19

5-Amino-1,6-naphthyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-1,6-NAPHTHYRIDINE-8-CARBOXYLIC ACID
• 1,6-Naphthyridine-8-carboxylic acid, 5-amino-
• 5-Amino-1,6-naphthyridine-8-carboxylic acid

• Inchi： 1S/C9H7N3O2/c10-8-5-2-1-3-11-7(5)6(4-12-8)9(13)14/h1-4H,(H2,10,12)(H,13,14)
• InChI Key： VXRMHQDOJVABOW-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C2=CC=CN=C21)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 0.3
• Topological Polar Surface Area: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 5-Amino-1,6-naphthyridine-8-carboxylic acid

Recent Advances in the Study of 5-Amino-1,6-naphthyridine-8-carboxylic acid (CAS: 1558143-80-8)

The compound 5-Amino-1,6-naphthyridine-8-carboxylic acid (CAS: 1558143-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its naphthyridine core and functional carboxylic acid and amino groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound enable it to interact with biological targets with high specificity, making it a valuable scaffold in medicinal chemistry.

One of the most notable advancements in the study of 5-Amino-1,6-naphthyridine-8-carboxylic acid is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound to develop inhibitors that target specific kinases, such as EGFR and BRAF, which are implicated in various malignancies. The compound's ability to form hydrogen bonds and π-π stacking interactions with kinase active sites has been instrumental in achieving high binding affinity and selectivity.

In addition to its role in kinase inhibition, recent studies have explored the antimicrobial properties of 5-Amino-1,6-naphthyridine-8-carboxylic acid. The compound has demonstrated efficacy against a range of bacterial pathogens, including multidrug-resistant strains. Mechanistic studies suggest that it interferes with bacterial DNA replication by binding to topoisomerase enzymes, thereby inhibiting their activity. This finding opens new avenues for the development of next-generation antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis and optimization of 5-Amino-1,6-naphthyridine-8-carboxylic acid derivatives have also been a focal point of recent research. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient preparation of diverse analogs with improved pharmacokinetic properties. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and reduce off-target effects, further solidifying its potential as a drug candidate.

Looking ahead, the continued exploration of 5-Amino-1,6-naphthyridine-8-carboxylic acid and its derivatives holds great promise for addressing unmet medical needs. Ongoing research aims to elucidate its mechanisms of action in greater detail and to expand its therapeutic applications. With its versatile chemical properties and demonstrated biological activities, this compound is poised to remain a cornerstone of drug discovery efforts in the coming years.